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Compound of Interest

Compound Name: Halomon

Cat. No.: B233497

A comprehensive guide for researchers, scientists, and drug development professionals on the
synthetic strategies for the potent anticancer agent, Halomon.

Halomon is a polyhalogenated monoterpene, originally isolated from the red algae Portieria
hornemannii. Its significant differential cytotoxicity against various human tumor cell lines has
made it a compelling target for total synthesis. The scarcity of the natural product necessitates
efficient synthetic routes to provide sufficient material for further biological investigation and
potential therapeutic development. This guide presents a comparative analysis of prominent
synthetic routes toward Halomon, detailing their methodologies, quantitative data, and overall
efficiency.

At a Glance: Comparing the Routes
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Visualizing the Synthetic Pathways

The following diagrams illustrate the strategic workflow of each discussed synthesis.
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Caption: Schlama et al. (1998) linear synthesis.
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Caption: Sotokawa et al. (2000) three-step approach.
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Caption: Braddock et al. (2014) asymmetric strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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